Cas no 1079-34-1 (N-(1H-Indol-4-ylmethyl)cyclopropanamine)

• Product Name: N-(1H-Indol-4-ylmethyl)cyclopropanamine
• CAS No: 1079-34-1
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 3156724
• PubChem ID: 17221024
• Update Time: 2025-04-23

N-(1H-Indol-4-ylmethyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl-(1H-indol-4-ylmethyl)-amine
• AKOS004119390
• N-(1H-indol-4-ylmethyl)cyclopropanamine
• N-((1H-indol-4-yl)methyl)cyclopropanamine
• BBL012483
• STK742066
• AB01325666-02
• CS-0321377
• 1079-34-1
• NCGC00332013-01
• VS-03361
• N-[(1H-indol-4-yl)methyl]cyclopropanamine
• A1-16695
• N-(1H-Indol-4-ylmethyl)cyclopropanamine

• Inchi： 1S/C12H14N2/c1-2-9(8-14-10-4-5-10)11-6-7-13-12(11)3-1/h1-3,6-7,10,13-14H,4-5,8H2
• InChI Key： NYVABPMIBFPJOU-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CC2=C1C=CN2)C1CC1

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 27.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 365.2±17.0 °C at 760 mmHg
• Flash Point: 174.7±20.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(1H-Indol-4-ylmethyl)cyclopropanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on N-(1H-Indol-4-ylmethyl)cyclopropanamine

Exploring Cyclopropyl-(1H-indol-4-ylmethyl)-amine (CAS 1079-34-1): Properties, Applications, and Research Insights

Cyclopropyl-(1H-indol-4-ylmethyl)-amine (CAS 1079-34-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound combines a cyclopropyl group with an indole derivative, creating a versatile scaffold for drug discovery and development. Researchers are particularly interested in its potential as a bioactive molecule, given the prevalence of indole-containing compounds in nature and their diverse pharmacological activities.

The molecular structure of Cyclopropyl-(1H-indol-4-ylmethyl)-amine features a cyclopropane ring attached to an indole-4-methylamine moiety. This configuration contributes to its steric properties and electronic characteristics, which are crucial for interactions with biological targets. Recent studies have explored its potential as a serotonin receptor modulator, aligning with current trends in neurological disorder research and mental health therapeutics – topics that consistently rank high in scientific searches and AI-driven queries.

In synthetic chemistry, Cyclopropyl-(1H-indol-4-ylmethyl)-amine serves as a valuable building block for more complex molecules. Its amine functionality allows for various derivatization reactions, making it useful in combinatorial chemistry approaches. The compound's stability under physiological conditions has prompted investigations into its potential as a pharmacophore in drug design, particularly for CNS-targeting medications – a hot topic in contemporary medicinal chemistry discussions.

From a commercial perspective, the demand for Cyclopropyl-(1H-indol-4-ylmethyl)-amine has grown steadily, reflecting broader market interest in specialty amines and heterocyclic compounds. Suppliers typically offer this chemical with high purity grades (98%+), catering to research institutions and pharmaceutical developers. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and quality – methodologies frequently searched by laboratory professionals.

Environmental and safety considerations for Cyclopropyl-(1H-indol-4-ylmethyl)-amine follow standard laboratory protocols for amine-containing compounds. While not classified as hazardous under current regulations, proper handling with personal protective equipment is recommended. This aligns with growing industry focus on green chemistry principles and laboratory safety – subjects that consistently appear in scientific community discussions and search trends.

Future research directions for Cyclopropyl-(1H-indol-4-ylmethyl)-amine may explore its potential in catalysis or as a precursor for fluorescent probes, given the photophysical properties of indole derivatives. The compound's versatility makes it relevant to multiple drug discovery pipelines, particularly in areas addressing neurodegenerative diseases and mood disorders – therapeutic categories receiving substantial research funding and public attention.

For researchers seeking Cyclopropyl-(1H-indol-4-ylmethyl)-amine suppliers, it's essential to verify CAS 1079-34-1 specifications and obtain proper material safety data sheets. The compound's growing importance in medicinal chemistry ensures its continued relevance in scientific literature and chemical databases, making it a compound worth watching in coming years as new applications emerge.